Cas no 17406-46-1 (β-Tomatine)

β- Tomatine is α- The degradation product of lycopene is a compound with less fungal toxicity β- Tomatine can inhibit plant defense responses
β-Tomatine structure
β-Tomatine structure
Product Name:β-Tomatine
CAS No:17406-46-1
Molecular Formula:C45H75NO17
Molecular Weight:902.073
CID:2069474
PubChem ID:76517846

β-Tomatine Properties

Names and Identifiers

    • beta1-Tomatine
    • β-Tomatine
    • ??-Tomatine
    • 17406-46-1
    • DA-59368
    • (3I(2),5I+/-,22I(2),25S)-Spirosolan-3-yl O-I(2)-D-glucopyranosyl-(1a2)-O-I(2)-D-glucopyranosyl-(1a4)-I(2)-D-galactopyranoside
    • CS-0135201
    • beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-->2)-O-beta-D-glucopyranosyl-(1-->4)-
    • HY-N7682
    • NS00094317
    • (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S,6R)-2-[(2R,3R,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • DTXSID001109910
    • beta-Tomatine
    • AKOS040757005
    • InChIKey: DMUPZSDWJVULSC-UHFFFAOYSA-N
    • Inchi: 1S/C45H75NO17/c1-19-7-12-45(46-15-19)20(2)30-26(63-45)14-25-23-6-5-21-13-22(8-10-43(21,3)24(23)9-11-44(25,30)4)57-40-37(56)35(54)38(29(18-49)60-40)61-42-39(34(53)32(51)28(17-48)59-42)62-41-36(55)33(52)31(50)27(16-47)58-41/h19-42,46-56H,5-18H2,1-4H3
    • SMILES: C12(CCC3C4(C)CCC(OC5C(C(C(OC6C(OC7C(O)C(O)C(O)C(CO)O7)C(O)C(O)C(CO)O6)C(CO)O5)O)O)CC4CCC3C1CC1C2C(C)C2(NCC(C)CC2)O1)C

Computed Properties

  • Exact Mass: 901.50349992g/mol
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 901.50349992g/mol
  • Heavy Atom Count: 63
  • Complexity: 1580
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 27
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 279Ų

β-Tomatine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
ChemScence
CS-0135201-1mg
β-Tomatine
17406-46-1
1mg
$220.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP2152-10mg
Beta-Tomatine
17406-46-1 98%
10mg
$450 2023-09-19
MedChemExpress
HY-N7682-1mg
β-Tomatine
17406-46-1
1mg
¥2200
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_9250901-5mg
β-Tomatine, 95%, from tomato
17406-46-1 95%
5mg
¥4500.00

β-Tomatine Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:17406-46-1)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:17406-46-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

β-Tomatine Related Literature

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